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Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and characterization of tert-butyl N-(1-cyanoethyl)carbamate. Due to the limited availability of

specific experimental data for this compound, this guide leverages information on closely

related isomers and analogous structures to provide a thorough and practical resource. The

document details its chemical and physical properties, a plausible experimental protocol for its

synthesis, and expected spectroscopic data. Safety and handling precautions based on related

compounds are also discussed. This guide is intended to be a valuable resource for

researchers, scientists, and professionals in the fields of organic synthesis and drug

development.

Introduction
tert-Butyl N-(1-cyanoethyl)carbamate is a carbamate derivative containing a nitrile functional

group. The presence of the tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom

makes it a potentially useful building block in organic synthesis, particularly in the preparation
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of modified amino acids and other nitrogen-containing compounds. The cyano group can be

further transformed into other functional groups such as amines, carboxylic acids, or amides,

making this molecule a versatile intermediate.

It is crucial to distinguish tert-butyl N-(1-cyanoethyl)carbamate from its structural isomer, tert-

butyl N-(2-cyanoethyl)carbamate, as their chemical reactivity and physical properties are

expected to differ. This guide focuses specifically on the 1-cyanoethyl isomer.

Chemical and Physical Properties
Direct experimental data for tert-butyl N-(1-cyanoethyl)carbamate is scarce in the public

domain. The following table summarizes key chemical identifiers and predicted or analogous

physical properties. For comparison, data for the related compound tert-butyl N-(1-cyano-1-

methylethyl)carbamate is also included.

Property Value Source

IUPAC Name
tert-butyl N-(1-

cyanoethyl)carbamate
-

Synonyms Boc-1-amino-1-cyanoethane -

CAS Number 100927-09-1 ((R)-enantiomer) BLDpharm

Molecular Formula C₈H₁₄N₂O₂ Calculated

Molecular Weight 170.21 g/mol Calculated

Appearance Expected to be a solid or oil -

Melting Point Not available -

Boiling Point Not available -

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, ethyl

acetate, and methanol.

-

Comparative Data for tert-butyl N-(1-cyano-1-methylethyl)carbamate:
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Property Value Source

Molecular Formula C₉H₁₆N₂O₂ PubChem

Molecular Weight 184.24 g/mol PubChem

Synthesis
A plausible and common method for the synthesis of tert-butyl N-(1-cyanoethyl)carbamate is

the Boc-protection of the corresponding amine, 1-amino-1-cyanoethane. This reaction is

typically carried out using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

Experimental Protocol: Synthesis of tert-butyl N-(1-
cyanoethyl)carbamate
Materials:

1-amino-1-cyanoethane (or its hydrochloride salt)

Di-tert-butyl dicarbonate (Boc₂O)

Triethylamine (Et₃N) or Sodium Bicarbonate (NaHCO₃)

Dichloromethane (CH₂Cl₂) or Tetrahydrofuran (THF)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Solvents for purification (e.g., ethyl acetate, hexanes)

Procedure:

To a solution of 1-amino-1-cyanoethane (1.0 eq) in dichloromethane (or THF) at 0 °C, add

triethylamine (1.1 eq) (or an aqueous solution of sodium bicarbonate).
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Slowly add a solution of di-tert-butyl dicarbonate (1.1 eq) in the same solvent to the reaction

mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water.

Separate the organic layer. If the reaction was performed in a water-miscible solvent like

THF, remove the solvent under reduced pressure and then partition the residue between

water and an organic solvent like ethyl acetate.

Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure.

Purify the crude product by flash column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired tert-butyl N-(1-
cyanoethyl)carbamate.

Synthesis Workflow Diagram
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Reactants

Reaction Conditions Process Product

1-amino-1-cyanoethane

Boc Protection

Di-tert-butyl dicarbonate

Base (e.g., Et3N)

Solvent (e.g., CH2Cl2)

0 °C to RT Aqueous Workup Column Chromatography tert-Butyl N-(1-cyanoethyl)carbamate

Click to download full resolution via product page

To cite this document: BenchChem. [tert-butyl N-(1-cyanoethyl)carbamate chemical
properties]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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